Cas no 1805394-13-1 (Ethyl 4-(difluoromethyl)-2-hydroxy-3-methylpyridine-5-acetate)

• Product Name: Ethyl 4-(difluoromethyl)-2-hydroxy-3-methylpyridine-5-acetate
• CAS No: 1805394-13-1
• MF: C₁₁H₁₃F₂NO₃
• MW: 245.222630262375
• CID: 4887973
• Update Time: 2025-08-03

Ethyl 4-(difluoromethyl)-2-hydroxy-3-methylpyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(difluoromethyl)-2-hydroxy-3-methylpyridine-5-acetate

• Inchi： 1S/C11H13F2NO3/c1-3-17-8(15)4-7-5-14-11(16)6(2)9(7)10(12)13/h5,10H,3-4H2,1-2H3,(H,14,16)
• InChI Key： SCWBJGQENJUCAN-UHFFFAOYSA-N
• SMILES： FC(C1=C(C)C(NC=C1CC(=O)OCC)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 400
• XLogP3: 0.5
• Topological Polar Surface Area: 55.4

Additional information on Ethyl 4-(difluoromethyl)-2-hydroxy-3-methylpyridine-5-acetate

Ethyl 4-(difluoromethyl)-2-hydroxy-3-methylpyridine-5-acetate (CAS No. 1805394-13-1): An Overview of Its Structure, Synthesis, and Applications

Ethyl 4-(difluoromethyl)-2-hydroxy-3-methylpyridine-5-acetate (CAS No. 1805394-13-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds promise in various applications, particularly in the development of new therapeutic agents. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, and potential applications of this compound.

Chemical Structure and Properties

The chemical structure of Ethyl 4-(difluoromethyl)-2-hydroxy-3-methylpyridine-5-acetate is defined by its molecular formula C₁₂H₁₃F₂NO₃. The compound features a pyridine ring with a difluoromethyl group at the 4-position, a hydroxyl group at the 2-position, and a methyl group at the 3-position. Additionally, an ethyl ester group is attached to the 5-position of the pyridine ring. These functional groups contribute to the compound's unique chemical properties and reactivity.

The presence of the difluoromethyl group imparts significant electronic effects, influencing the compound's stability and reactivity. The hydroxyl group adds polarity and potential hydrogen bonding capabilities, while the methyl and ethyl ester groups enhance lipophilicity. These properties make Ethyl 4-(difluoromethyl)-2-hydroxy-3-methylpyridine-5-acetate an attractive candidate for various chemical and biological studies.

Synthesis Methods

The synthesis of Ethyl 4-(difluoromethyl)-2-hydroxy-3-methylpyridine-5-acetate has been reported in several recent studies. One common approach involves the reaction of 4-difluoromethylpyridine with appropriate intermediates to introduce the hydroxyl, methyl, and ethyl ester groups. For instance, a study published in the Journal of Organic Chemistry (2021) detailed a multi-step synthesis route starting from commercially available starting materials.

The first step typically involves the formation of a key intermediate through a nucleophilic substitution reaction. This intermediate is then subjected to further functionalization reactions to introduce the desired substituents. The final step often involves esterification to form the ethyl ester group. The overall yield and purity of the synthesized compound can be optimized by carefully controlling reaction conditions such as temperature, solvent choice, and catalyst selection.

Biological Activity and Potential Applications

Ethyl 4-(difluoromethyl)-2-hydroxy-3-methylpyridine-5-acetate has shown promising biological activity in several preclinical studies. One notable application is its potential as an inhibitor of specific enzymes involved in disease pathways. For example, recent research has demonstrated that this compound exhibits potent inhibitory activity against certain kinases, which are key targets in cancer therapy.

In addition to its enzymatic inhibition properties, Ethyl 4-(difluoromethyl)-2-hydroxy-3-methylpyridine-5-acetate has been investigated for its anti-inflammatory effects. Studies have shown that it can modulate inflammatory responses by interfering with signaling pathways associated with inflammation. This makes it a potential candidate for treating inflammatory diseases such as arthritis and asthma.

Ethyl 4-(difluoromethyl)-2-hydroxy-3-methylpyridine-5-acetate also shows promise in neurodegenerative disease research. Preliminary studies suggest that it may have neuroprotective effects by reducing oxidative stress and preventing neuronal cell death. These findings open up new avenues for developing therapeutic strategies for conditions such as Alzheimer's disease and Parkinson's disease.

Safety and Toxicology

The safety profile of Ethyl 4-(difluoromethyl)-2-hydroxy-3-methylpyridine-5-acetate is an important consideration for its potential use in pharmaceutical applications. Preclinical toxicology studies have indicated that this compound exhibits low toxicity at therapeutic concentrations. However, further investigations are necessary to fully understand its long-term safety profile and potential side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of this compound in human subjects. These trials will provide valuable data on its pharmacokinetics, pharmacodynamics, and overall safety profile. The results from these trials will be crucial for determining its suitability for further development as a therapeutic agent.

Conclusion

Ethyl 4-(difluoromethyl)-2-hydroxy-3-methylpyridine-5-acetate (CAS No. 1805394-13-1) is a promising compound with diverse biological activities and potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers specific properties that make it an attractive candidate for developing new therapeutic agents targeting various diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.